3-(morpholin-4-yl)-N-(2,4,5-trimethoxybenzyl)propan-1-amine

• Molecular Formula: C17H28N2O4
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-morpholin-4-yl-N-[(2,4,5-trimethoxyphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C17H28N2O4/c1-20-15-12-17(22-3)16(21-2)11-14(15)13-18-5-4-6-19-7-9-23-10-8-19/h11-12,18H,4-10,13H2,1-3H3
• InChI Key: HQIZLPDEJRDEIL-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1CNCCCN2CCOCC2)OC)OC

Description

3-(morpholin-4-yl)-N-(2,4,5-trimethoxybenzyl)propan-1-amine is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to possess a range of biochemical and physiological effects that make it an interesting candidate for further investigation. In

Mechanism of Action

The mechanism of action of 3-(morpholin-4-yl)-N-(2,4,5-trimethoxybenzyl)propan-1-amine is not fully understood. However, it has been found to interact with various receptors and enzymes in the body, resulting in the modulation of various signaling pathways. This modulation leads to the observed biochemical and physiological effects of the compound.
Biochemical and Physiological Effects:
3-(morpholin-4-yl)-N-(2,4,5-trimethoxybenzyl)propan-1-amine has been found to possess a range of biochemical and physiological effects. It has been shown to possess anti-inflammatory properties, which make it a potential therapeutic agent for the treatment of inflammatory diseases such as arthritis. It has also been found to possess anti-cancer properties, making it a potential candidate for the development of new cancer drugs. Additionally, it has been found to possess anti-viral properties, which make it a potential therapeutic agent for the treatment of viral infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(morpholin-4-yl)-N-(2,4,5-trimethoxybenzyl)propan-1-amine in lab experiments is its high purity and high yield synthesis method. This makes it an ideal candidate for use in various scientific research applications. However, one of the limitations of using this compound is its relatively unknown mechanism of action. Further research is needed to fully understand how this compound interacts with various receptors and enzymes in the body.

Future Directions

There are several future directions for the research of 3-(morpholin-4-yl)-N-(2,4,5-trimethoxybenzyl)propan-1-amine. One potential direction is the development of new drugs based on the compound's anti-inflammatory, anti-cancer, and anti-viral properties. Another potential direction is the investigation of the compound's mechanism of action, which could lead to a better understanding of how it interacts with various receptors and enzymes in the body. Additionally, further research is needed to fully understand the advantages and limitations of using this compound in lab experiments.

Synthesis Methods

The synthesis of 3-(morpholin-4-yl)-N-(2,4,5-trimethoxybenzyl)propan-1-amine involves the reaction of morpholine, 2,4,5-trimethoxybenzaldehyde, and propan-1-amine in the presence of a catalyst. The reaction proceeds through a series of steps, resulting in the formation of the final product. The synthesis method has been optimized to yield high purity and high yields of the compound.

Scientific Research Applications

3-(morpholin-4-yl)-N-(2,4,5-trimethoxybenzyl)propan-1-amine has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research is its potential as a therapeutic agent for the treatment of various diseases. It has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new drugs.